Cas no 1542056-00-7 (3-Amino-1-(2-tert-butylphenyl)propan-1-ol)

• Product Name: 3-Amino-1-(2-tert-butylphenyl)propan-1-ol
• CAS No: 1542056-00-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5763418
• PubChem ID: 81708216
• Update Time: 2025-10-29

3-Amino-1-(2-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1835076
• AKOS020288412
• 3-amino-1-(2-tert-butylphenyl)propan-1-ol
• 1542056-00-7
• 3-Amino-1-(2-tert-butylphenyl)propan-1-ol

• Inchi： 1S/C13H21NO/c1-13(2,3)11-7-5-4-6-10(11)12(15)8-9-14/h4-7,12,15H,8-9,14H2,1-3H3
• InChI Key： LFPLNUUDJQHGPJ-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-1-(2-tert-butylphenyl)propan-1-ol

3-Amino-1-(2-tert-butylphenyl)propan-1-ol

3-Amino-1-(2-tert-butylphenyl)propan-1-ol is a compound with the CAS number 1542056-00-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a phenyl ring and an amino group positioned at the third carbon of a propanol backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-Amino-1-(2-tert-butylphenyl)propan-1-ol involves a series of well-defined organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored the use of transition metal catalysts and enzymatic approaches to optimize the reaction conditions, ensuring higher yields and purities. These developments are particularly important for scaling up production to meet increasing demand in both academic and industrial settings.

One of the most promising applications of 3-Amino-1-(2-tert-butylphenyl)propan-1-ol lies in its potential as a precursor for drug development. The compound's structure allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. For instance, studies have shown that certain derivatives exhibit potent antioxidant properties, making them candidates for combating oxidative stress-related diseases. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been leveraged to produce enantiomerically pure compounds, which are crucial for modern pharmaceuticals.

Recent research has also highlighted the role of 3-Amino-1-(2-tert-butylphenyl)propan-1-ol in materials science. Its unique combination of hydrophilic and hydrophobic groups makes it an ideal candidate for designing amphiphilic molecules. These molecules have applications in drug delivery systems, where they can enhance the solubility and bioavailability of poorly soluble drugs. Furthermore, its ability to form self-assembled structures has been explored for use in nanotechnology, particularly in the development of drug carriers and sensors.

In terms of physical properties, 3-Amino-1-(2-tert-butylphenyl)propan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 245°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water due to its hydrophobic tert-butyl group. These properties make it suitable for various extraction and purification techniques commonly employed in organic synthesis.

The compound's stability under different environmental conditions has also been a subject of recent investigations. Studies have demonstrated that 3-Amino-1-(2-tet-butylphenyl)propano-l is relatively stable under neutral and mildly acidic or basic conditions but can undergo degradation under strong acidic or basic environments. This information is critical for determining its shelf life and storage conditions, ensuring optimal performance in downstream applications.

Another area where 3-Amino-l-(2-tet-butlypheny)propano-l has shown potential is in the field of agrochemicals. Its ability to inhibit certain enzymes involved in plant stress responses has led to its consideration as a potential crop protectant. Researchers are currently exploring its efficacy against fungal pathogens and its potential as a growth regulator to enhance crop resilience under adverse conditions.

Looking ahead, the continued exploration of 3-Amino-l-(2-tet-butlypheny)propano-l's properties is expected to unlock new avenues for its application. Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative uses across multiple disciplines. As research progresses, this compound is poised to become an essential building block in the development of advanced materials and therapeutic agents.